Cas no 634168-17-5 (2-Chloro-6-ethoxy-4-formylphenyl acetate)

• Product Name: 2-Chloro-6-ethoxy-4-formylphenyl acetate
• CAS No: 634168-17-5
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• MDL: MFCD02256447
• CID: 873912
• Update Time: 2026-04-29

2-Chloro-6-ethoxy-4-formylphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-ethoxy-4-formylphenyl acetate
• (2-chloro-6-ethoxy-4-formylphenyl) acetate

• MDL： MFCD02256447
• Inchi： InChI=1S/C11H11ClO4/c1-3-15-10-5-8(6-13)4-9(12)11(10)16-7(2)14/h4-6H,3H2,1-2H3
• InChI Key： JPTWDAWHCXCPHK-UHFFFAOYSA-N
• SMILES： CCOC1=CC(=CC(=C1OC(=O)C)Cl)C=O

Computed Properties

• Exact Mass: 242.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 52.60000
• LogP: 2.47650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2-Chloro-6-ethoxy-4-formylphenyl acetate

Introduction to 2-Chloro-6-ethoxy-4-formylphenyl acetate (CAS No: 634168-17-5)

2-Chloro-6-ethoxy-4-formylphenyl acetate, identified by its Chemical Abstracts Service (CAS) number 634168-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenyl acetate derivatives, characterized by its unique structural and functional attributes that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Chloro-6-ethoxy-4-formylphenyl acetate consists of a phenyl ring substituted with a chloro group at the 2-position, an ethoxy group at the 6-position, and a formyl group at the 4-position. This specific arrangement of functional groups imparts distinct reactivity and binding properties, making it a versatile building block for drug discovery and development. The presence of both electron-withdrawing (chloro and formyl groups) and electron-donating (ethoxy group) substituents enhances its utility in constructing complex molecular architectures.

In recent years, there has been a growing interest in phenyl acetate derivatives due to their potential applications in the design of novel therapeutic agents. The 2-Chloro-6-ethoxy-4-formylphenyl acetate molecule has been extensively studied for its role in synthesizing intermediates that target various biological pathways. For instance, its structural features are conducive to the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of 2-Chloro-6-ethoxy-4-formylphenyl acetate is its ability to serve as a precursor in the preparation of more complex pharmacophores. The formyl group, in particular, is highly reactive and can undergo condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

Recent advancements in computational chemistry have further highlighted the significance of 2-Chloro-6-ethoxy-4-formylphenyl acetate. Molecular modeling studies have demonstrated that this compound can interact with specific binding pockets on target proteins, suggesting its potential as a scaffold for designing small-molecule inhibitors. The chloro and ethoxy groups contribute to hydrophobic interactions, while the formyl group facilitates hydrogen bonding, enhancing binding affinity.

The pharmaceutical industry has leveraged these properties to explore 2-Chloro-6-ethoxy-4-formylphenyl acetate in the development of novel drug candidates. For example, researchers have synthesized analogs of this compound that exhibit potent activity against kinases involved in cancer progression. Preliminary clinical trials have shown encouraging results, indicating that derivatives based on this scaffold may offer therapeutic benefits with improved selectivity and reduced side effects.

Moreover, the agrochemical sector has also shown interest in 2-Chloro-6-ethoxy-4-formylphenyl acetate due to its potential as a precursor for herbicides and fungicides. Its structural motifs are compatible with modifications that enhance bioactivity against plant pathogens while maintaining environmental safety. This dual application underscores the versatility of this compound and its derivatives.

In conclusion, 2-Chloro-6-ethoxy-4-formylphenyl acetate (CAS No: 634168-17-5) represents a critical intermediate in modern chemical synthesis, particularly in pharmaceutical research. Its unique structural features enable the development of bioactive molecules with diverse therapeutic applications. As research continues to uncover new synthetic pathways and biological targets, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in medicinal chemistry.